Cas no 31748-47-7 (Benzenesulfonic acid,2-[2-(4-hydroxy-1-naphthalenyl)diazenyl]-3,5-dinitro-)

• Product Name: Benzenesulfonic acid,2-[2-(4-hydroxy-1-naphthalenyl)diazenyl]-3,5-dinitro-
• CAS No: 31748-47-7
• MF: C₁₆H₁₀N₄O₈S
• MW: 418.337602138519
• CID: 315119
• PubChem ID: 3015590
• Update Time: 2025-04-19

Benzenesulfonic acid,2-[2-(4-hydroxy-1-naphthalenyl)diazenyl]-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-[2-(4-hydroxy-1-naphthalenyl)diazenyl]-3,5-dinitro-
• 2-((4-Hydroxy-1-naphthyl)azo)-3,5-dinitrobenzenesulphonic acid
• 3,5-dinitro-2-[(2E)-2-(4-oxonaphthalen-1(4H)-ylidene)hydrazino]benzenesulfonic acid
• 2-[(4-Hydroxy-1-naphthyl)azo]-3,5-dinitrobenzenesulfonic acid
• 31748-47-7
• 2-[2-(4-Hydroxy-1-naphthalenyl)diazenyl]-3,5-dinitrobenzenesulfonic acid
• NS00050265
• EINECS 250-789-2
• DTXSID401150460

• Inchi： 1S/C16H10N4O8S/c21-14-6-5-12(10-3-1-2-4-11(10)14)17-18-16-13(20(24)25)7-9(19(22)23)8-15(16)29(26,27)28/h1-8,21H,(H,26,27,28)/b18-17+
• InChI Key： CAPWUCGVRLIQOU-ISLYRVAYSA-N
• SMILES： S(C1C=C(C=C(C=1/N=N/C1C=CC(=C2C=CC=CC2=1)O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 418.022
• Monoisotopic Mass: 418.021934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196
• XLogP3: 3

Experimental Properties

• Density: 1.74
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.749
• PSA: 185.6